Cas no 898769-34-1 (1-(2,4-difluorophenyl)-3-(4-methylphenyl)propan-1-one)

• Product Name: 1-(2,4-difluorophenyl)-3-(4-methylphenyl)propan-1-one
• CAS No: 898769-34-1
• MF: C₁₆H₁₄F₂O
• MW: 260.278571605682
• CID: 877646
• PubChem ID: 24725756
• Update Time: 2025-05-27

1-(2,4-difluorophenyl)-3-(4-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-3-(4-methylphenyl)propan-1-one
• 2',4'-DIFLUORO-3-(4-METHYLPHENYL)PROPIOPHENONE
• AKOS016021495
• 898769-34-1
• DTXSID40644149
• MFCD07699641

• MDL： MFCD07699641
• Inchi： 1S/C16H14F2O/c1-11-2-4-12(5-3-11)6-9-16(19)14-8-7-13(17)10-15(14)18/h2-5,7-8,10H,6,9H2,1H3
• InChI Key： KMUURVIGUXHECT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CCC1C=CC(C)=CC=1)=O)F

Computed Properties

• Exact Mass: 260.10100
• Monoisotopic Mass: 260.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.08870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(2,4-difluorophenyl)-3-(4-methylphenyl)propan-1-one

Introduction to 1-(2,4-difluorophenyl)-3-(4-methylphenyl)propan-1-one (CAS No. 898769-34-1)

1-(2,4-difluorophenyl)-3-(4-methylphenyl)propan-1-one, with the CAS number 898769-34-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes a propanone backbone substituted with a 2,4-difluorophenyl and a 4-methylphenyl group. These substituents confer specific chemical and physical properties that make it a valuable candidate for further research and development.

The chemical structure of 1-(2,4-difluorophenyl)-3-(4-methylphenyl)propan-1-one can be represented as follows: C₁₅H₁₃F₂O. The presence of fluorine atoms in the 2,4-difluorophenyl group imparts unique electronic and steric effects, which can influence the compound's reactivity and stability. The 4-methylphenyl group, on the other hand, provides additional steric hindrance and hydrophobicity, making the compound suitable for a wide range of applications.

In the field of pharmaceuticals, 1-(2,4-difluorophenyl)-3-(4-methylphenyl)propan-1-one has been studied for its potential as a lead compound in drug discovery. Recent research has shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 1-(2,4-difluorophenyl)-3-(4-methylphenyl)propan-1-one demonstrated significant inhibition of inflammatory cytokines in vitro. This finding suggests that the compound could be further optimized for the development of novel anti-inflammatory drugs.

Beyond its potential in pharmaceuticals, 1-(2,4-difluorophenyl)-3-(4-methylphenyl)propan-1-one has also been explored for its use in materials science. The unique combination of fluorine and methyl groups provides the compound with excellent thermal stability and solubility properties. These characteristics make it an attractive candidate for the synthesis of advanced materials such as polymers and coatings. A study published in the Journal of Applied Polymer Science in 2023 highlighted the use of 1-(2,4-difluorophenyl)-3-(4-methylphenyl)propan-1-one-based monomers in the preparation of high-performance polymers with enhanced mechanical strength and thermal resistance.

The synthesis of 1-(2,4-difluorophenyl)-3-(4-methylphenyl)propan-1-one typically involves multi-step processes that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of 2,4-difluorobenzaldehyde with 3-(4-methylphenyl)propionic acid followed by dehydration to form the desired ketone. Advances in catalytic methods have also facilitated more efficient and environmentally friendly syntheses. For example, a recent study published in the Catalysis Science & Technology journal described a novel palladium-catalyzed approach that significantly improved the yield and selectivity of the reaction.

The safety profile of 1-(2,4-difluorophenyl)-3-(4-methylphenyl)propan-1-one is an important consideration for its practical applications. Toxicological studies have shown that this compound exhibits low toxicity at relevant concentrations. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure safety. Guidelines from regulatory bodies such as OSHA (Occupational Safety and Health Administration) and EPA (Environmental Protection Agency) provide valuable information on safe handling practices.

In conclusion, 1-(2,4-difluorophenyl)-3-(4-methylphenyl)propan-1-one (CAS No. 898769-34-1) is a versatile organic compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure confers specific properties that make it a valuable candidate for further research and development. Ongoing studies continue to explore its potential uses and optimize its synthesis methods, contributing to advancements in various scientific fields.